Cyclopenta-1,3-diene;dichlororuthenium;diphenyl-[2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]cyclopenta-1,3-dien-1-yl]phosphane;iron(2+);triphenylphosphane

Specification

• CAS No.: 212133-11-4
• Molecular Formula: C46H43Cl2FeNOP2Ru
• Molecular Weight: 915.62
• IUPAC Name: cyclopenta-1,3-diene;dichlororuthenium;diphenyl-[2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]cyclopenta-1,3-dien-1-yl]phosphane;iron(2+);triphenylphosphane
• Standard InChI: InChI=1S/C23H23NOP.C18H15P.C5H5.2ClH.Fe.Ru/c1-17(2)21-16-25-23(24-21)20-14-9-15-22(20)26(18-10-5-3-6-11-18)19-12-7-4-8-13-19;1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-5-3-1;;;;/h3-15,17,21H,16H2,1-2H3;1-15H;1-5H;2*1H;;/q-1;;-1;;;2*+2/p-2/t21-;;;;;;/m1....../s1
• Standard InChI Key: RKBAYBDGVOXZHR-KOFDSZFWSA-L
• SMILES: CC(C)C1COC(=N1)C2=C([CH-]C=C2)P(C3=CC=CC=C3)C4=CC=CC=C4.[CH-]1C=CC=C1.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.Cl[Ru]Cl.[Fe+2]

Introduction

Cyclopenta-1,3-diene;dichlororuthenium;diphenyl-[2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]cyclopenta-1,3-dien-1-yl]phosphane;iron(2+);triphenylphosphane is a complex organometallic compound that combines elements of organic chemistry and transition metal coordination chemistry. Its molecular formula is C₃₄H₃₀Cl₂FeP₂Ru, with a molecular weight of approximately 733.721 g/mol. This compound features a cyclopentadiene core with various substituents, including diphenylphosphane and oxazoline derivatives, along with transition metals like iron and ruthenium.

Mechanism of Action

The mechanism of action often involves the Diels-Alder reaction, where the cyclopentadiene moiety acts as a diene in forming new carbon-carbon bonds with dienophiles. This process is thermodynamically controlled and can lead to various products depending on the substituents present.

Stability and Reactivity

The stability and reactivity of the compound are influenced by the electronic properties of the ligands attached to the metal centers, which can affect their interaction with substrates in catalytic reactions. It exhibits notable stability under inert conditions but may undergo decomposition upon exposure to air or moisture.

Applications

This compound exemplifies the intersection of organic chemistry and materials science, showcasing its versatility across different fields of research and application. Its complex structure and reactivity profile make it suitable for various applications in catalysis and materials synthesis.